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Compound of Interest

Compound Name: Givinostat hydrochloride

Cat. No.: B1663653 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility and stability of givinostat hydrochloride when

working with Dimethyl Sulfoxide (DMSO). Find answers to frequently asked questions and

troubleshooting tips for common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of givinostat hydrochloride in
DMSO?
Givinostat hydrochloride is readily soluble in DMSO.[1] However, the reported maximum

concentration can vary between suppliers and batches. It is crucial to use fresh, anhydrous

DMSO, as its hygroscopic nature can significantly reduce the solubility of the compound.[2][3]

Data Summary: Solubility of Givinostat Hydrochloride in DMSO
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Supplier/Source
Reported Solubility
(mg/mL)

Molar Equivalent
(mM)

Notes

MedChemExpress ≥ 100 mg/mL ≥ 210.10 mM
Use newly opened

DMSO.[2]

Selleck Chemicals 95 mg/mL 199.59 mM

Moisture-absorbing

DMSO reduces

solubility.[3]

PHMO 175 mg/mL 382.14 mM

Ultrasonication may

be required for

dissolution.[4]

APExBIO ≥ 23.8 mg/mL > 10 mM

Gentle warming

(37°C) and sonication

can aid dissolution.[5]

Q2: How should I prepare a stock solution of givinostat
hydrochloride in DMSO?
To ensure complete dissolution and achieve the desired concentration, a specific protocol

should be followed. The following workflow outlines the recommended steps for preparing a

stock solution.
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Stock Solution Preparation Workflow

Start: Weigh Givinostat HCl

Add fresh, anhydrous DMSO

Vortex thoroughly

Sonicate if necessary

Warm gently (37°C) if needed

if solid remains

Visually confirm complete dissolution

if solid remains

not dissolved

Store appropriately

dissolved
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Troubleshooting Dissolution Issues

Issue: Incomplete Dissolution

Verify DMSO quality (fresh, anhydrous)

Increase vortexing/sonication time

Apply gentle heat (37°C water bath)

Is the concentration too high?

No, retry

Dilute with more fresh DMSO

Yes

Solution is clear
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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